5-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2(1H)-one

• IUPAC Name: 5-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyridin-2-one
• InChI: InChI=1S/C13H8BrN3O2/c14-10-3-1-2-8(6-10)12-16-13(19-17-12)9-4-5-11(18)15-7-9/h1-7H,(H,15,18)
• InChI Key: DMXLJGOLWSBFKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=NOC(=N2)C3=CNC(=O)C=C3
• Molecular Formula: C13H8BrN3O2
• Molecular Weight: 318.12 g/mol

Description

Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They exist in four regioisomeric forms and have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications. Pyridinones, on the other hand, are derivatives of pyridine, a six-membered ring with one nitrogen atom and five carbon atoms.

Synthesis Analysis

The synthesis of oxadiazoles involves several methods, including cyclization of acylhydrazones, cyclodehydration of 1,2-diacylhydrazines, and oxidation of 1,2,4-triazoles. The synthesis of pyridinones often involves the reaction of pyridine with various reagents.

Molecular Structure Analysis

The molecular structure of oxadiazoles consists of a five-membered ring with two nitrogen atoms, one oxygen atom, and two carbon atoms. Pyridinones have a six-membered ring with one nitrogen atom and five carbon atoms, with a carbonyl group attached to the nitrogen.

Chemical Reactions Analysis

Oxadiazoles have been found to participate in a variety of chemical reactions, often serving as intermediates in the synthesis of more complex compounds. Pyridinones also undergo a variety of reactions, often involving the carbonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of oxadiazoles and pyridinones can vary widely depending on the specific compound. In general, these compounds are often solid at room temperature.

Mechanism of Action

The mechanism of action of oxadiazoles and pyridinones can vary widely depending on the specific compound and its biological target. Some oxadiazoles have been found to have anticancer, vasodilator, anticonvulsant, and antidiabetic activities.

Safety and Hazards

The safety and hazards associated with oxadiazoles and pyridinones can vary widely depending on the specific compound. As with all chemicals, appropriate safety precautions should be taken when handling these compounds.

Future Directions

The future directions of research into oxadiazoles and pyridinones are likely to involve the synthesis of new derivatives with improved properties and the exploration of their potential applications in various fields.